Cas no 861881-05-2 (QUINOLINE, 4-CHLORO-6-METHOXY-7-[3-(1-PIPERIDINYL)PROPOXY]-)

• Product name: QUINOLINE, 4-CHLORO-6-METHOXY-7-[3-(1-PIPERIDINYL)PROPOXY]-
• CAS No: 861881-05-2
• MF: C₁₈H₂₃ClN₂O₂
• MW: 334.840423822403
• CID: 3523976
• PubChem ID: 67520585

QUINOLINE, 4-CHLORO-6-METHOXY-7-[3-(1-PIPERIDINYL)PROPOXY]- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 4-CHLORO-6-METHOXY-7-[3-(1-PIPERIDINYL)PROPOXY]-
• DB-195644
• 4-chloro-6-methoxy-7-(3-(piperidin-1-yl)propoxy)quinoline
• VTFCIFPJFSCCRA-UHFFFAOYSA-N
• 4-Chloro-6-methoxy-7-[3-(1-piperidinyl)propoxy]quinoline
• 861881-05-2
• SCHEMBL2748129

• Inchi： InChI=1S/C18H23ClN2O2/c1-22-17-12-14-15(19)6-7-20-16(14)13-18(17)23-11-5-10-21-8-3-2-4-9-21/h6-7,12-13H,2-5,8-11H2,1H3
• InChI Key： VTFCIFPJFSCCRA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 334.1448057Da
• Monoisotopic Mass: 334.1448057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6Ų
• XLogP3: 4